Cas no 2138436-47-0 (Carbamic acid, N-[[2-(2-methyl-1-oxopropyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[[2-(2-methyl-1-oxopropyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester
• CAS No: 2138436-47-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5295041
• Update Time: 2025-07-10

Carbamic acid, N-[[2-(2-methyl-1-oxopropyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[2-(2-methyl-1-oxopropyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H23NO3/c1-8(2)11(15)10-6-9(10)7-14-12(16)17-13(3,4)5/h8-10H,6-7H2,1-5H3,(H,14,16)
• InChI Key： NIKXKSBWXRBDIU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1CC1C(=O)C(C)C

Additional information on Carbamic acid, N-[[2-(2-methyl-1-oxopropyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[[2-(2-methyl-1-oxopropyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester (CAS No. 2138436-47-0): A Comprehensive Overview

Carbamic acid, N-[[2-(2-methyl-1-oxopropyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester, identified by its CAS number 2138436-47-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this molecule, particularly its cyclopropyl and dimethylethyl substituents, contribute to its distinctive chemical properties and potential biological activities.

The synthesis of Carbamic acid, N-[[2-(2-methyl-1-oxopropyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester involves a series of well-defined chemical transformations that highlight the precision and expertise required in modern organic synthesis. The presence of the cyclopropyl ring introduces steric hindrance and electronic effects that can influence the reactivity and selectivity of the molecule. Additionally, the dimethylethyl group provides stability and modifies the electronic environment around the carbamate functionality. These structural elements make this compound a valuable intermediate in the development of more complex molecules.

In recent years, there has been a growing interest in carbamate-based compounds due to their potential as pharmacophores in drug discovery. The structural motif of Carbamic acid, N-[[2-(2-methyl-1-oxopropyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester suggests that it may exhibit inhibitory activity against various enzymes and receptors. For instance, carbamates have been shown to interact with enzymes such as carbonic anhydrase and acetylcholinesterase, which are targets in the treatment of neurological disorders and metabolic diseases. The cyclopropyl group may enhance binding affinity by inducing conformational constraints that improve receptor interactions.

The chemical stability of this compound is another area of interest. The ester group at the terminus of the molecule provides hydrolytic stability under physiological conditions, making it suitable for formulation in pharmaceutical applications. Furthermore, the dimethylethyl group acts as a protecting group for the carbamate moiety, preventing unwanted side reactions during synthetic processes. These properties make Carbamic acid, N-[[2-(2-methyl-1-oxopropyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester an excellent candidate for further derivatization and functionalization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental trials. Molecular modeling studies on Carbamic acid, N-[[2-(2-methyl-1-oxopropyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester have revealed potential binding interactions with target proteins relevant to inflammation and pain management. These virtual screening approaches have accelerated the discovery process by identifying promising candidates for further investigation.

The role of this compound in drug development extends beyond its direct pharmacological effects. It serves as a building block for more complex molecules with enhanced therapeutic profiles. For example, by modifying the substituents on the cyclopropyl ring or introducing additional functional groups at strategic positions, chemists can generate novel derivatives with improved solubility or bioavailability. Such structural modifications are crucial for optimizing drug-like properties and ensuring effective delivery to target tissues.

In conclusion, Carbamic acid, N-[[2-(2-methyl-1-oxopropyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester (CAS No. 2138436-47-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers exploring new therapeutic interventions. As computational methods continue to refine our understanding of molecular interactions, compounds like this one will play an increasingly important role in the discovery and development of innovative drugs.